Cas no 2229477-11-4 (N-(4,4-difluorocyclohexyl)methyl-N-methylhydroxylamine)

• Product Name: N-(4,4-difluorocyclohexyl)methyl-N-methylhydroxylamine
• CAS No: 2229477-11-4
• MF: C₈H₁₅F₂NO
• MW: 179.207609415054
• CID: 5849566
• PubChem ID: 165856766
• Update Time: 2025-10-05

N-(4,4-difluorocyclohexyl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(4,4-difluorocyclohexyl)methyl-N-methylhydroxylamine
• N-[(4,4-difluorocyclohexyl)methyl]-N-methylhydroxylamine
• EN300-1950047
• 2229477-11-4

• Inchi： 1S/C8H15F2NO/c1-11(12)6-7-2-4-8(9,10)5-3-7/h7,12H,2-6H2,1H3
• InChI Key： JKSKPVXFWWFLRF-UHFFFAOYSA-N
• SMILES： FC1(CCC(CN(C)O)CC1)F

Computed Properties

• Exact Mass: 179.11217043g/mol
• Monoisotopic Mass: 179.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.5Ų

Additional information on N-(4,4-difluorocyclohexyl)methyl-N-methylhydroxylamine

N-(4,4-Difluorocyclohexyl)methyl-N-methylhydroxylamine: A Comprehensive Overview

N-(4,4-Difluorocyclohexyl)methyl-N-methylhydroxylamine, commonly referred to by its CAS registry number 2229477-11-4, is a specialized organic compound with unique chemical properties. This compound has garnered attention in various scientific domains due to its potential applications in pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure, featuring a hydroxylamine group attached to a cyclohexane ring with two fluorine atoms at the 4-position, contributes to its distinctive reactivity and selectivity in chemical reactions.

Recent studies have highlighted the importance of N-(4,4-Difluorocyclohexyl)methyl-N-methylhydroxylamine in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of enzyme inhibition and drug delivery systems. The fluorinated cyclohexane moiety enhances the compound's stability and bioavailability, making it a promising candidate for drug design.

In the field of agrochemistry, this compound has been investigated for its potential as a herbicide or fungicide. Its ability to selectively target specific biochemical pathways in plants and pathogens has been a focal point of recent research. Scientists have reported that N-(4,4-Difluorocyclohexyl)methyl-N-methylhydroxylamine exhibits remarkable efficacy in controlling plant diseases without adverse effects on non-target organisms.

The synthesis of N-(4,4-Difluorocyclohexyl)methyl-N-methylhydroxylamine involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the fluorination of cyclohexane derivatives and subsequent coupling reactions to introduce the hydroxylamine functionality. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process, ensuring high yields and purity.

From an environmental perspective, the ecological impact of N-(4,4-Difluorocyclohexyl)methyl-N-methylhydroxylamine has been rigorously assessed. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural ecosystems. This characteristic aligns with global efforts to develop eco-friendly chemical products.

In conclusion, N-(4,4-Difluorocyclohexyl)methyl-N-methylhydroxylamine (CAS No. 2229477-11-4) stands as a versatile compound with diverse applications across multiple industries. Its unique chemical properties, coupled with advancements in synthetic methodologies and environmental compatibility, position it as a valuable tool in modern chemistry and material science.